
A Comparative Study of Tetrahydromethyl-1,3-
isobenzofurandione with Other Cyclic

Anhydrides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,3-Isobenzofurandione,

tetrahydromethyl-

Cat. No.: B082760 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of tetrahydromethyl-1,3-

isobenzofurandione against other commonly used cyclic anhydrides: phthalic anhydride, maleic

anhydride, and succinic anhydride. The comparison focuses on their physicochemical

properties, reactivity, and thermal stability, supported by available experimental data. This

document aims to assist researchers in selecting the appropriate cyclic anhydride for their

specific applications in drug development, polymer chemistry, and organic synthesis.

Physicochemical Properties
The selection of a cyclic anhydride is often dictated by its physical and chemical properties,

which influence its handling, solubility in reaction media, and storage requirements. The

following table summarizes the key physicochemical properties of tetrahydromethyl-1,3-

isobenzofurandione and its counterparts.
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Property

Tetrahydromet
hyl-1,3-
isobenzofuran
dione

Phthalic
Anhydride

Maleic
Anhydride

Succinic
Anhydride

CAS Number
11070-44-3[1][2]

[3]
85-44-9 108-31-6[4] 108-30-5[5]

Molecular

Formula
C₉H₁₀O₃[2][3] C₈H₄O₃[6] C₄H₂O₃[7][8] C₄H₄O₃[5]

Molecular Weight

( g/mol )
166.17[2][3] 148.12[6] 98.06[7][8] 100.07

Appearance
Colorless to light

yellow liquid[1]

White crystalline

solid[6][9]

Colorless

crystalline

needles or white

solid[4][7]

Colorless

needles or white

crystalline

solid[10]

Melting Point

(°C)
< -15[11] 131[6] 52.8[7][8] 119-120[12]

Boiling Point (°C) 290-306.7[11] 284.5-295[6][9] 202[7][8] 261[12]

Solubility

Soluble in

common organic

solvents.[1][13]

[14]

Slightly soluble in

water; soluble in

ethanol,

benzene,

acetone.[6][9][15]

Soluble in water

(reacts), ethanol,

ether; slightly

soluble in

petroleum ether

and carbon

tetrachloride.[7]

[16]

Soluble in

chloroform,

carbon

tetrachloride,

alcohol; very

slightly soluble in

ether and water.

[10][17]

Reactivity Profile
The reactivity of cyclic anhydrides is centered around the electrophilic nature of the carbonyl

carbons, making them susceptible to nucleophilic attack. This reactivity is crucial for their

application in synthesis.
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Hydrolysis
Cyclic anhydrides react with water to form their corresponding dicarboxylic acids. The rate of

hydrolysis is an important consideration for applications in aqueous environments or for

storage.

Anhydride Hydrolysis Rate Data

Tetrahydromethyl-1,3-isobenzofurandione
No specific kinetic data found. It is noted to be

sensitive to moisture.[1][14]

Phthalic Anhydride

The kinetics of hydrolysis have been studied,

and the reaction is accelerated by bases.[4][8]

[9] The rate constant for the uncatalyzed

reaction is relatively low.

Maleic Anhydride

Reacts readily with water to form maleic acid.[7]

[16] The hydrolysis can be complex and is

influenced by pH.[18]

Succinic Anhydride

Hydrolyzes readily to form succinic acid.[19] The

half-life in water at 25°C is approximately 4.3

minutes.[20]

Esterification
The reaction with alcohols to form esters is a primary application of cyclic anhydrides. This

reaction proceeds via nucleophilic acyl substitution.
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Anhydride Esterification Reactivity

Tetrahydromethyl-1,3-isobenzofurandione

The reactive anhydride functionality allows for

efficient condensation and ring-opening

reactions under mild conditions.[1][14]

Phthalic Anhydride

Widely used in the production of phthalate

esters, which are common plasticizers. The

reaction is typically catalyzed by acids.

Maleic Anhydride

Reacts with alcohols to form monoesters, and

the reaction can proceed to the diester. The

kinetics of esterification with butanols have been

investigated.[21]

Succinic Anhydride

Reacts with alcohols to yield monoesters.[19] It

is used in the synthesis of various esters for

pharmaceutical and other applications.

General Reaction Pathway for Nucleophilic Acyl
Substitution

Cyclic Anhydride R-(C=O)-O-(C=O)-R'

Tetrahedral Intermediate

Nucleophilic Attack

Nucleophile (Nu-H) | e.g., H₂O, ROH, RNH₂

Carboxylic Acid Derivative | R-(C=O)-Nu
Leaving Group Departure

Carboxylic Acid | R'-COOH

Click to download full resolution via product page

General mechanism of nucleophilic attack on a cyclic anhydride.

Thermal Stability
Thermal stability is a critical parameter for applications that involve heating, such as

polymerization reactions. Thermogravimetric analysis (TGA) is a standard method to evaluate

this property.
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Anhydride
Thermal Stability Data (from TGA where
available)

Tetrahydromethyl-1,3-isobenzofurandione
No specific TGA data found. It is described as

having high chemical stability.[1][14]

Phthalic Anhydride Stable under a wide range of temperatures.[6]

Maleic Anhydride

TGA data shows onset of degradation around

60.62°C and maximum degradation at

150.49°C.[22]

Succinic Anhydride
No specific TGA data found in the searched

results.

Experimental Protocols
Detailed experimental protocols are essential for reproducible research. Below are generalized

methodologies for key experiments cited in this guide.

Determination of Solubility
A standard method for determining the solubility of a compound in a given solvent involves the

preparation of a saturated solution followed by quantitative analysis.
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Saturated Solution Preparation

Quantitative Analysis

Add excess anhydride to solvent

Stir at constant temperature for 24h

Allow to equilibrate

Filter to remove undissolved solid

Take a known volume of the filtrate

Evaporate solvent

Weigh the residue

Click to download full resolution via product page

Workflow for determining the solubility of a cyclic anhydride.

Kinetic Analysis of Hydrolysis
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The rate of hydrolysis can be monitored by various analytical techniques, such as UV-Vis

spectroscopy or by measuring the change in pH over time.

Methodology:

Solution Preparation: Prepare a stock solution of the cyclic anhydride in a suitable organic

solvent (e.g., dioxane) to prevent premature hydrolysis.

Reaction Initiation: Inject a small aliquot of the stock solution into a buffered aqueous

solution at a constant temperature.

Monitoring: Monitor the change in absorbance at a specific wavelength corresponding to the

anhydride or the product dicarboxylic acid over time using a UV-Vis spectrophotometer.

Data Analysis: Calculate the pseudo-first-order rate constant (k_obs) from the exponential

decay of the reactant concentration. By performing the experiment at different pH values, the

pH-rate profile can be determined.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere.

Methodology:

Sample Preparation: Place a small, accurately weighed amount of the cyclic anhydride

(typically 5-10 mg) into a TGA crucible.

Instrument Setup: Place the crucible in the TGA instrument. Set the desired temperature

program, including the starting and ending temperatures and the heating rate (e.g., 10

°C/min). Select the purge gas (e.g., nitrogen for an inert atmosphere).

Analysis: Initiate the analysis. The instrument will record the sample mass as a function of

temperature.

Data Interpretation: The resulting TGA curve (mass vs. temperature) is analyzed to

determine the onset of decomposition and the temperatures of maximum mass loss.
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Weigh Anhydride Sample

Place in TGA Crucible

Set Temperature Program & Atmosphere

Run TGA Analysis

Analyze Mass vs. Temperature Curve

Click to download full resolution via product page

A simplified workflow for Thermogravimetric Analysis (TGA).

Conclusion
Tetrahydromethyl-1,3-isobenzofurandione presents as a versatile liquid cyclic anhydride with a

favorable profile for applications requiring good solubility in organic solvents and high thermal

stability. Its reactivity is comparable to other cyclic anhydrides, making it a suitable candidate

for various synthetic applications, including as a hardener for epoxy resins and an intermediate

in pharmaceutical and polymer synthesis.

In comparison:

Phthalic anhydride is a high-melting solid, well-established for producing plasticizers and

alkyd resins.
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Maleic anhydride is a more reactive, lower-melting solid, often utilized in Diels-Alder

reactions and for the production of unsaturated polyester resins.

Succinic anhydride is a solid with moderate reactivity, commonly employed in the synthesis

of pharmaceuticals and as a cross-linking agent.

The choice between these anhydrides will ultimately depend on the specific requirements of

the application, including the desired physical state of the reagent, solvent compatibility,

reactivity under specific conditions, and the thermal stability needed for the process. Further

quantitative experimental data for tetrahydromethyl-1,3-isobenzofurandione would be beneficial

for a more direct and comprehensive comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra03378c
https://pubs.rsc.org/en/content/articlehtml/2023/ra/d3ra03378c
https://www.selleckchem.com/datasheet/succinic-anhydride-S058600-DataSheet.html
https://cymitquimica.com/cas/11070-44-3/
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/tetrahydromethyl-1-3-isobenzofurandione-cas.html
https://www.leapchem.com/pharmaceutical-chemicals/pharmaceutical-intermediates/tetrahydromethyl-1-3-isobenzofurandione-cas.html
https://www.sinotainuo.com/What-Is-The-Solubility-Of-Phthalic-Anhydride-What-Factors-Affect-It-id47209006.html
https://www.sinotainuo.com/What-Is-The-Solubility-Of-Phthalic-Anhydride-What-Factors-Affect-It-id47209006.html
https://www.douwin-chem.com/properties-and-stability-of-maleic-anhydride.html
https://www.douwin-chem.com/properties-and-stability-of-maleic-anhydride.html
https://inis.iaea.org/records/11e45-8f876
https://inis.iaea.org/records/11e45-8f876
https://www.koyonchem.com/blog/what-are-the-reaction-kinetics-of-maleic-anhydride-reactions-463998.html
https://en.wikipedia.org/wiki/Succinic_anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/Succinic-anhydride
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-4d29f9f6-6796-4757-9c84-7a7ea178c141/c/art05.pdf
https://www.researchgate.net/figure/A-TGA-curves-of-a-maleic-anhydride-b-xylitol-and-c-X-MA-B-DSC-curves-of-X-MA_fig5_355124245
https://www.benchchem.com/product/b082760#comparative-study-of-tetrahydromethyl-1-3-isobenzofurandione-with-other-cyclic-anhydrides
https://www.benchchem.com/product/b082760#comparative-study-of-tetrahydromethyl-1-3-isobenzofurandione-with-other-cyclic-anhydrides
https://www.benchchem.com/product/b082760#comparative-study-of-tetrahydromethyl-1-3-isobenzofurandione-with-other-cyclic-anhydrides
https://www.benchchem.com/product/b082760#comparative-study-of-tetrahydromethyl-1-3-isobenzofurandione-with-other-cyclic-anhydrides
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082760?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

